5-Methoxy-4-[(4-methoxyphenyl)sulfanyl]-2-phenylpyrimidine

Specification

• CAS No.: 477872-59-6
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4
• IUPAC Name: 5-methoxy-4-(4-methoxyphenyl)sulfanyl-2-phenylpyrimidine
• Standard InChI: InChI=1S/C18H16N2O2S/c1-21-14-8-10-15(11-9-14)23-18-16(22-2)12-19-17(20-18)13-6-4-3-5-7-13/h3-12H,1-2H3
• Standard InChI Key: OXXCFKCPCLGDQX-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)SC2=NC(=NC=C2OC)C3=CC=CC=C3

Introduction

5-Methoxy-4-[(4-methoxyphenyl)sulfanyl]-2-phenylpyrimidine is a complex organic compound belonging to the pyrimidine class, which is a group of heterocyclic aromatic organic compounds. Pyrimidines are crucial in various biological processes and are often used as scaffolds in drug design due to their ability to interact with biological targets. This specific compound, with its unique structure featuring methoxy and phenylsulfanyl groups, presents interesting opportunities for research in medicinal chemistry.

Biological Activity and Potential Applications

While specific biological activity data for 5-Methoxy-4-[(4-methoxyphenyl)sulfanyl]-2-phenylpyrimidine are not detailed in the available literature, pyrimidine derivatives are known for their potential in medicinal chemistry. They can act as inhibitors for various enzymes and receptors, making them candidates for drug development in areas such as oncology and infectious diseases. The presence of methoxy and sulfanyl groups could influence its solubility and interaction with biological targets.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and structure-activity relationship (SAR) analysis. This would involve evaluating its potential as a therapeutic agent by assessing its interactions with various biological targets and its pharmacokinetic properties.